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Compound of Interest

Compound Name: Hydroxylammonium sulfate

Cat. No.: B152606 Get Quote

Introduction

Hydroxylammonium sulfate, with the chemical formula (NH₃OH)₂SO₄, is a salt of

hydroxylamine and sulfuric acid.[1] It presents as a colorless to white crystalline solid and is a

crucial reagent in various industrial and laboratory settings.[2] Its applications include use as a

potent reducing agent in organic synthesis for converting aldehydes and ketones to oximes, a

viscosity stabilizer in rubber production, and in photographic processes.[2][3] Despite its utility,

hydroxylammonium sulfate poses significant health and environmental hazards, including

potential carcinogenicity, organ damage through repeated exposure, and high aquatic toxicity.

[4][5][6] This guide provides a comprehensive overview of the safety data and handling

precautions for hydroxylammonium sulfate, tailored for researchers, scientists, and drug

development professionals to ensure its safe use in a laboratory environment.

Chemical Identification and Physical Properties
A clear understanding of the substance's physical and chemical properties is fundamental to its

safe handling. Hydroxylammonium sulfate is an odorless, white solid that is soluble in water.

[1][2][7] It is thermally unstable and begins to decompose at 120 °C.[1]

Table 1: Physical and Chemical Properties of Hydroxylammonium Sulfate
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Property Value Citations

CAS Number 10039-54-0 [4][5][6][8][9]

EC Number 233-118-8 [4][9]

Molecular Formula (NH₃OH)₂SO₄ [1][2][8][9]

Molecular Weight 164.14 g/mol [2][7][8][9]

Appearance
Colorless to white crystalline

solid/powder
[2]

Odor Odorless [7]

Melting Point ~170 °C (Decomposes) [2][3]

Boiling Point Decomposes [7]

Density 1.88 g/cm³ at 20 °C [1][5]

Water Solubility 58.7 g/100 mL at 20 °C [1]

Partition Coefficient (log Kow) -3.6 [5][10]

Hazard Identification and Toxicology
Hydroxylammonium sulfate is classified as a hazardous substance under the Globally

Harmonized System (GHS).[4] It is harmful if swallowed or in contact with skin, causes serious

skin and eye irritation, may cause an allergic skin reaction, is suspected of causing cancer, and

may cause damage to organs through prolonged or repeated exposure.[4][5][6][8] It is also

very toxic to aquatic life.[4][6]

GHS Hazard Pictograms:

alt text

Corrosion (GHS05), Exclamation Mark (GHS07), Health Hazard (GHS08), Environment

(GHS09)

Signal Word:Danger[5][6]
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Hazard Statements:

H290: May be corrosive to metals.[4][6][11]

H302 + H312: Harmful if swallowed or in contact with skin.[4][6][8]

H315: Causes skin irritation.[4][6][8]

H317: May cause an allergic skin reaction.[4][5][6][8]

H319: Causes serious eye irritation.[4][5][6][8]

H351: Suspected of causing cancer.[4][5][6][8]

H373: May cause damage to organs (blood, hematopoietic system, spleen) through

prolonged or repeated exposure.[4][5][6][8]

H400: Very toxic to aquatic life.[4][6]

Table 2: Toxicological Data

Endpoint Species Value Citations

Acute Oral LD50 Rat 545 - 842 mg/kg [1][9][10]

Acute Dermal LD50 Rabbit 100 - 500 mg/kg [10]

Aquatic Toxicity

(Algae IC50)

Desmodesmus

subspicatus
0.86 mg/L (96 h)

Safe Handling and Storage Protocols
Adherence to strict protocols is mandatory to minimize exposure and ensure safety. This

involves a combination of engineering controls, appropriate personal protective equipment

(PPE), and standardized procedures.

Engineering Controls and Personal Protective
Equipment (PPE)
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Engineering Controls: Always handle hydroxylammonium sulfate in a well-ventilated area.

A certified chemical fume hood is required to prevent inhalation of dust.[6][12] An eye wash

station and safety shower must be readily accessible.[9]

Personal Protective Equipment: The selection of PPE is a critical step in preventing chemical

exposure.
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PPE Selection for Hydroxylammonium Sulfate

Task: Handling
Hydroxylammonium Sulfate

Engineering Controls:
Work in Chemical Fume Hood?

Respiratory Protection:
Wear NIOSH-approved

respirator/dust mask

  No / Dust Present  

Hand Protection:
Wear chemical-resistant gloves
(e.g., Nitrile, tested to EN 374)

Yes

Eye/Face Protection:
Wear safety goggles and/or

face shield

Body Protection:
Wear lab coat or chemical-

resistant apron/suit

Proceed with Task

Click to download full resolution via product page

Caption: PPE Selection Workflow for Hydroxylammonium Sulfate.
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Procedural Protocols for Safe Handling
Preparation: Before handling, read and understand the Safety Data Sheet (SDS).[4][9]

Ensure all necessary engineering controls and PPE are in place and functional.

Weighing and Transfer: Conduct all weighing and transfer operations within a chemical fume

hood to minimize dust generation and inhalation.[6] Use non-sparking tools.[13]

During Use: Avoid all personal contact, including inhalation and contact with skin and eyes.

Do not eat, drink, or smoke in the work area.[8][9]

Post-Handling: Wash hands and any exposed skin thoroughly with soap and water after

handling.[6] Decontaminate the work area.

Clothing: Immediately remove and launder any contaminated clothing before reuse.[4][5][8]

Contaminated work clothing should not be allowed out of the workplace.[8][9]

Storage Requirements Protocol
Container: Store in the original, tightly sealed, corrosion-resistant container.[4][6][8] Do not

use metal containers.[6]

Location: Store in a cool, dry, well-ventilated area.[8] The storage area must be secured and

locked.[5][8][9]

Segregation: Store away from incompatible materials such as strong oxidizers, nitrates,

nitrites, powdered metals, and alkalis.[13] Keep away from heat and sources of ignition.[6]

Inspection: Regularly inspect containers for leaks or physical damage.

Emergency and First Aid Protocols
Immediate and appropriate action is critical in the event of an exposure or accidental release.

First Aid Measures
In all cases of exposure, seek immediate medical advice and show the Safety Data Sheet to

the attending physician.[4][12]
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First Aid for Hydroxylammonium Sulfate Exposure

Inhalation

Skin Contact Eye Contact Ingestion

Exposure Occurs

Move to fresh air

Immediately remove all
contaminated clothing

Rinse cautiously with water
for at least 15 minutes Rinse mouth with water

If not breathing, give
artificial respiration

Seek Immediate
Medical Attention

(Call POISON CENTER/Doctor)

Wash skin with plenty of
soap and water

Remove contact lenses,
if present and easy to do

Continue rinsing

DO NOT induce vomiting

Click to download full resolution via product page

Caption: First Aid Response Flowchart for Exposure Incidents.

Inhalation: Move the person to fresh air. If breathing is difficult or has stopped, provide

artificial respiration.[8][12]
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Skin Contact: Immediately take off all contaminated clothing.[8] Rinse the skin with plenty of

soap and water.[4][5][8]

Eye Contact: Rinse cautiously and thoroughly with plenty of water for at least 15 minutes.[12]

If present, remove contact lenses and continue rinsing.[5][8][9]

Ingestion: Never give anything by mouth to an unconscious person.[12] Rinse the mouth with

water. Do NOT induce vomiting.[8][12]

Accidental Release (Spill) Protocol
Evacuate: Evacuate non-essential personnel from the spill area and secure entry.[14]

Ventilate: Ensure the area is well-ventilated.

PPE: Don appropriate PPE, including respiratory protection, chemical-resistant gloves, and

eye protection.[4][12]

Containment: Prevent the spill from entering drains, sewers, or waterways.[4][8]

Clean-up: Carefully sweep or scoop up the solid material without creating dust.[8][12] Collect

the material and place it into a suitable, closed, and properly labeled container for disposal.

[12][14]

Decontamination: Clean the spill area thoroughly. Decontaminate and launder all protective

clothing before reuse.

Disposal Protocol
Waste material is considered hazardous and must be disposed of according to strict

regulations.

Waste Characterization: Hydroxylammonium sulfate waste must be treated as hazardous

waste.

Containerization: Collect waste in designated, labeled, and sealed containers.[14] Do not mix

with other waste streams.
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Disposal: Dispose of the waste and its container at an approved waste disposal facility.[8][9]

All disposal practices must be in accordance with federal, state, and local environmental

regulations. Do not discharge into the sewer system or the environment.[6][13]

Conclusion
Hydroxylammonium sulfate is an invaluable chemical for research and development, but it

demands respect and careful handling. Its potential for causing severe health effects, including

cancer and organ damage, necessitates a robust safety culture.[4][5] By implementing the

engineering controls, personal protective equipment, and procedural protocols outlined in this

guide, researchers and scientific professionals can mitigate the risks and ensure a safe

laboratory environment. Always prioritize safety by consulting the substance's specific SDS

before commencing any work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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